N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-ethylbenzenesulfonamide

• Molecular Formula: C21H18N2O3S3
• Molecular Weight: 442.6 g/mol
• IUPAC Name: N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-4-ethylbenzenesulfonamide
• InChI: InChI=1S/C21H18N2O3S3/c1-2-14-7-10-16(11-8-14)29(25,26)23-15-9-12-18(24)20(13-15)28-21-22-17-5-3-4-6-19(17)27-21/h3-13,23-24H,2H2,1H3
• InChI Key: DSPCZNWSCLGSTA-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)O)SC3=NC4=CC=CC=C4S3

Description

N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-ethylbenzenesulfonamide, also known as BAY-11-7082, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential in treating various diseases.

Mechanism of Action

N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-ethylbenzenesulfonamide inhibits the activity of NF-κB by modifying the cysteine residue of the p65 subunit, which prevents its translocation to the nucleus and subsequent activation of target genes. This mechanism of action has been confirmed through various in vitro and in vivo studies.
Biochemical and Physiological Effects:
N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-ethylbenzenesulfonamide has been shown to have a range of biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis and inhibit cell proliferation. In inflammatory cells, it has been shown to reduce cytokine production and inhibit the recruitment of immune cells to the site of inflammation. In neurodegenerative disorders, it has been shown to reduce neuroinflammation and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-ethylbenzenesulfonamide has several advantages for lab experiments, including its high purity and stability. However, it is important to note that it can have off-target effects and may not be suitable for all experimental systems. Additionally, its mechanism of action may vary depending on the cell type and context, which can complicate data interpretation.

Future Directions

There are several future directions for N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-ethylbenzenesulfonamide research. One area of interest is its potential in combination therapy with other anti-cancer or anti-inflammatory agents. Additionally, further studies are needed to fully understand its mechanism of action and potential off-target effects. Finally, there is potential for the development of N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-ethylbenzenesulfonamide derivatives with improved potency and specificity.
In conclusion, N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-ethylbenzenesulfonamide is a promising small molecule inhibitor that has gained significant attention in scientific research due to its potential in treating various diseases. Its mechanism of action, biochemical and physiological effects, and future directions are all areas of active research and hold promise for the development of new therapeutic agents.

Synthesis Methods

N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-ethylbenzenesulfonamide is synthesized by reacting 2-hydroxy-4-ethylbenzenesulfonamide with 2-mercaptobenzothiazole in the presence of a base. The resulting product is then purified through column chromatography. This synthesis method has been optimized to improve the yield and purity of N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-ethylbenzenesulfonamide.

Scientific Research Applications

N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-ethylbenzenesulfonamide has been extensively studied for its potential in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in regulating immune response, inflammation, and cell survival. By inhibiting NF-κB activity, N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-ethylbenzenesulfonamide has been shown to have anti-inflammatory and anti-cancer effects.